N-(2-oxo-2-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethyl)acetamide

• IUPAC Name: N-[2-oxo-2-(3-pyrazin-2-yloxypiperidin-1-yl)ethyl]acetamide
• InChI: InChI=1S/C13H18N4O3/c1-10(18)16-8-13(19)17-6-2-3-11(9-17)20-12-7-14-4-5-15-12/h4-5,7,11H,2-3,6,8-9H2,1H3,(H,16,18)
• InChI Key: TTYNQTAJUYSAOE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC(=O)N1CCCC(C1)OC2=NC=CN=C2
• Molecular Formula: C13H18N4O3
• Molecular Weight: 278.31 g/mol

Description

“N-(2-oxo-2-(3-(pyrazin-2-yloxy)piperidin-1-yl)ethyl)acetamide” is a chemical compound. It is related to a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives that were designed, synthesized, and evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Studies have synthesized and characterized pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II). These complexes exhibit significant antioxidant activity, suggesting potential applications in mitigating oxidative stress-related conditions. The structures of these complexes have been determined through various spectroscopic techniques, and their antioxidant activities were evaluated using different in vitro assays, demonstrating their potential as antioxidants (Chkirate et al., 2019).

Alzheimer's Disease Therapeutics

A new class of 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides has been described as selective and potent inhibitors of acetylcholinesterase (AChE) and amyloid β aggregation, two key targets in the treatment of Alzheimer's disease. These compounds exhibit excellent anti-AChE activity and the ability to inhibit self-induced β-amyloid (Aβ) aggregation, highlighting their therapeutic potential against Alzheimer's disease (Umar et al., 2019).

Novel Derivatives Synthesis

Research has explored the utility of chloroacetonitrile in constructing novel pyrazole and thiazole derivatives, showcasing the versatility of related acetamide compounds in synthesizing a broad range of heterocyclic compounds with potential biological activities. This research opens avenues for the development of new chemical entities with potential therapeutic applications (Khalil et al., 2017).

Memory Enhancement Studies

The synthesis of 4-substituted piperazin-1-yl 2-[1-(pyridine-2-yl)ethoxy] acetamide derivatives and their effects on memory enhancement in mice have been studied. These compounds show potential as cognitive enhancers, indicating their potential application in treating memory-related disorders (Li Ming-zhu, 2008).

Antitumor Activity

Some novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have been synthesized and evaluated for their antitumor activity. This research indicates the potential of acetamide derivatives in developing new anticancer agents, with some compounds showing promising inhibitory effects on different cell lines, highlighting their potential in cancer therapy (Albratty et al., 2017).